Cas no 845658-84-6 (Acetamide, N-(6-bromo-2-pyridinyl)-2,2,2-trifluoro-)

• Product Name: Acetamide, N-(6-bromo-2-pyridinyl)-2,2,2-trifluoro-
• CAS No: 845658-84-6
• MF: C₇H₄BrF₃N₂O
• MW: 269.018671035767
• CID: 4215518
• PubChem ID: 57423845
• Update Time: 2025-05-24

Acetamide, N-(6-bromo-2-pyridinyl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(6-bromo-2-pyridinyl)-2,2,2-trifluoro-
• 845658-84-6
• N-(6-bromopyridin-2-yl)-2,2,2-trifluoroacetamide
• MFCD12777052
• LHOJGOSLWPYNLU-UHFFFAOYSA-N
• SCHEMBL318649
• AKOS010226885
• DB-418085
• n-(6-bromo-2-pyridinyl)-2,2,2-trifluoroacetamide

• Inchi： 1S/C7H4BrF3N2O/c8-4-2-1-3-5(12-4)13-6(14)7(9,10)11/h1-3H,(H,12,13,14)
• InChI Key： LHOJGOSLWPYNLU-UHFFFAOYSA-N
• SMILES： C(NC1=NC(Br)=CC=C1)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 267.94591Da
• Monoisotopic Mass: 267.94591Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42Ų

Additional information on Acetamide, N-(6-bromo-2-pyridinyl)-2,2,2-trifluoro-

Acetamide, N-(6-bromo-2-pyridinyl)-2,2,2-trifluoro-

Acetamide, N-(6-bromo-2-pyridinyl)-2,2,2-trifluoro- (CAS No: 845658-84-6) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a bromine atom at the 6-position and an acetamide group with a trifluoromethyl substitution. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

The N-(6-bromo-2-pyridinyl) moiety in this compound contributes to its aromaticity and electronic properties. Pyridine derivatives are known for their stability and ability to participate in various chemical reactions, making them valuable in pharmaceuticals and agrochemicals. The trifluoromethyl group attached to the acetamide further enhances the compound's reactivity and selectivity in different chemical environments.

Recent studies have highlighted the potential of Acetamide, N-(6-bromo-2-pyridinyl)-2,2,2-trifluoro-, in drug discovery processes. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds targeting specific enzymes and receptors. For instance, the trifluoromethyl group has been shown to improve the lipophilicity of molecules, which is crucial for drug absorption and bioavailability.

In addition to its role in pharmaceuticals, this compound has found applications in materials science. The bromine substitution on the pyridine ring allows for controlled polymerization reactions, leading to the development of novel polymeric materials with tailored properties. These materials exhibit enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in electronics and aerospace industries.

The synthesis of Acetamide, N-(6-bromo-2-pyridinyl)-2,2,2-trifluoro-, involves a multi-step process that combines nucleophilic aromatic substitution and acylation reactions. Recent advancements in catalytic methods have optimized the synthesis pathway, improving yield and reducing production costs.

From an environmental standpoint, researchers have investigated the biodegradation potential of this compound. Studies indicate that under specific microbial conditions, it can undergo partial degradation; however, further research is required to fully understand its environmental impact and develop sustainable disposal methods.

In conclusion, Acetamide, N-(6-bromo-2-pyridinyl)-2,2,2-trifluoro-, CAS No: 845658-84-6 stands as a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial applications.